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Compound of Interest

Compound Name: rac Felodipine-d3

Cat. No.: B562459 Get Quote

Essential Safety and Handling Guide for rac
Felodipine-d3
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of rac
Felodipine-d3. The following procedures are designed to ensure the safety of laboratory

personnel and to minimize environmental impact.

Personal Protective Equipment (PPE)
The selection of appropriate Personal Protective Equipment (PPE) is crucial to minimize

exposure to rac Felodipine-d3. The following table summarizes the recommended PPE for

handling this potent compound.[1]
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PPE Category Item
Specifications and
Recommendations

Respiratory Protection
Powered Air-Purifying

Respirator (PAPR)

Recommended for operations

with a high potential for

aerosol generation. Hoods or

full-face pieces can offer high

Assigned Protection Factors

(APFs), potentially up to 1000.

[1][2]

Reusable Half or Full-

Facepiece Respirator

Use with appropriate

particulate filters (P100/FFP3).

A proper fit test must be

conducted.[1]

Disposable Respirators (e.g.,

N95, FFP2)

Suitable for low-risk activities

or as a secondary layer of

protection. Not recommended

as primary protection when

handling highly potent

compounds.[1]

Hand Protection Double Gloving

Wear two pairs of nitrile

gloves. The outer pair should

be changed immediately upon

contamination or at regular

intervals.[1]

Body Protection Disposable Coveralls

Choose coveralls made from

materials like Tyvek or

microporous film (MPF) to

protect against chemical

splashes and dust.[1] For

comprehensive protection,

"bunny suit" style coveralls that

offer head-to-toe coverage are

recommended.[3]
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Lab Coat

A dedicated lab coat should be

worn over personal clothing

and should be professionally

laundered or disposed of as

hazardous waste.[1]

Eye Protection
Safety Goggles or a Face

Shield

Use chemical splash goggles

that provide a complete seal

around the eyes. A face shield

can be worn over goggles for

additional protection against

splashes.[1][3]

Foot Protection Shoe Covers

Disposable shoe covers must

be worn in the designated

handling area and removed

before exiting.[1][3]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach is essential for safely handling rac Felodipine-d3. The following plan

outlines the key phases of handling, from preparation to post-handling procedures.

2.1. Preparation

Designated Area: All handling of rac Felodipine-d3 should occur in a designated area, such

as a chemical fume hood, glove box, or other containment enclosure.

Decontamination Solution: Ensure a validated decontamination solution is readily available in

the work area.[1]

Spill Kit: A spill kit appropriate for chemical hazards must be accessible.[1]

Waste Containers: Labeled, sealed containers for hazardous waste must be in the

designated handling area.

2.2. Handling
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Donning PPE: Put on all required PPE in the correct order before entering the designated

handling area.

Containment: Keep the container of rac Felodipine-d3 tightly closed when not in use.[4]

Minimize the creation of dust and aerosols.[5]

Weighing and Transferring: Conduct all weighing and transferring of the compound within a

containment system (e.g., ventilated balance enclosure or glove box).

Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid

splashing. Keep containers covered as much as possible.[1]

2.3. Post-Handling

Decontamination: Thoroughly decontaminate all surfaces and equipment used during the

handling process with a validated cleaning agent.[1]

Doffing PPE: Remove PPE in the designated doffing area, taking care to avoid self-

contamination. Dispose of single-use PPE in the appropriate hazardous waste container.[1]

Personal Hygiene: Wash hands and any exposed skin thoroughly with soap and water after

handling.[4][6]

Disposal Plan
All waste generated from handling rac Felodipine-d3 must be treated as hazardous waste.

Solid Waste: This includes contaminated PPE, empty containers, and any materials used for

cleaning up spills. Place all solid waste in a suitable, labeled container for hazardous waste.

Liquid Waste: Unused solutions containing rac Felodipine-d3 should be collected in a

designated, sealed hazardous waste container. Do not pour down the drain.[7]

Disposal Method: All waste must be handled in accordance with local, state, and federal

regulations.[8] The recommended method of disposal is incineration by an accredited

disposal contractor.[7]
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Emergency Procedures
Spill: In the event of a spill, immediately alert others in the area.[8] Use a pre-prepared spill

kit to clean the spill, working from the outside in. All materials used for spill cleanup must be

disposed of as hazardous waste.[1]

Inhalation: If inhaled, move the person into fresh air. If not breathing, give artificial

respiration. Consult a physician.[5]

Skin Contact: Wash off with soap and plenty of water. Consult a physician.[5]

Eye Contact: Flush eyes with water as a precaution.[5]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Get medical help.[5]

Quantitative Data
The following table summarizes key quantitative data for rac Felodipine-d3 and Felodipine.

Data Point Value Source

Chemical Formula C18H16D3Cl2NO4 [5]

Molecular Weight 384.25 g/mol [5]

Melting Point 143 - 145 °C (290 - 293 °F) [5]

Oral LD50 (Rat) for Felodipine 1,050 mg/kg [5]

Partition Coefficient (log Pow) 3.86 [5]

Experimental Workflow
The following diagram illustrates the logical workflow for the safe handling of rac Felodipine-
d3.
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Caption: Workflow for Safe Handling of rac Felodipine-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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